Cas no 824936-76-7 (Benzoic acid, 5-(1-aminoethyl)-2-[(methylsulfonyl)amino]-, methyl ester)

• Product Name: Benzoic acid, 5-(1-aminoethyl)-2-[(methylsulfonyl)amino]-, methyl ester
• CAS No: 824936-76-7
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 690450
• PubChem ID: 69617070
• Update Time: 2025-04-19

Benzoic acid, 5-(1-aminoethyl)-2-[(methylsulfonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(1-aminoethyl)-2-[(methylsulfonyl)amino]-, methyl ester
• methyl 5-(1-aminoethyl)-2-(methanesulfonamido)benzoate
• DTXSID70741014
• Methyl 5-(1-aminoethyl)-2-[(methanesulfonyl)amino]benzoate
• SCHEMBL5947553
• 824936-76-7

• Inchi： 1S/C11H16N2O4S/c1-7(12)8-4-5-10(13-18(3,15)16)9(6-8)11(14)17-2/h4-7,13H,12H2,1-3H3
• InChI Key： LKCOXGOGPCUZLD-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1C(=O)OC)C(C)N)(=O)=O

Computed Properties

• Exact Mass: 272.08307817g/mol
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų